Cas no 1690627-74-7 (2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1690627-74-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5738992
• PubChem ID: 108221961
• Update Time: 2025-06-26

2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde
• 1690627-74-7
• EN300-725607
• 3-Pyridinecarboxaldehyde, 2-(3-oxo-1-piperazinyl)-

• Inchi： 1S/C10H11N3O2/c14-7-8-2-1-3-12-10(8)13-5-4-11-9(15)6-13/h1-3,7H,4-6H2,(H,11,15)
• InChI Key： UMPCACVOUSFBFR-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C(C=O)=CC=CN=2)CCN1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 505.7±50.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde

Introduction to 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde (CAS No. 1690627-74-7)

2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde (CAS No. 1690627-74-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. The compound's structure consists of a pyridine ring substituted with a piperazine moiety and an aldehyde group, which collectively contribute to its pharmacological properties.

The chemical structure of 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde can be represented as C₁₀H₁₁N₃O₂. The presence of the piperazine ring and the aldehyde functional group endows this compound with a high degree of reactivity and versatility, making it an attractive candidate for further investigation in drug discovery and development.

In recent years, the study of 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde has been enriched by several groundbreaking research findings. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways. This property makes it a potential lead for the development of anti-inflammatory drugs, which are crucial for treating conditions such as arthritis and other autoimmune disorders.

An additional area of interest is the compound's interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling and are targets for a significant proportion of modern pharmaceuticals. Research has shown that 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde can modulate the activity of certain GPCRs, suggesting its potential as a ligand for these receptors. This finding opens up new avenues for the development of drugs targeting GPCR-related diseases.

The pharmacokinetic properties of 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In terms of safety, preliminary toxicology studies have shown that 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde has a relatively low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects. Ongoing clinical trials are currently evaluating the compound's safety and efficacy in human subjects, with promising preliminary results.

The synthetic route to produce 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the piperazine ring and the introduction of the aldehyde group onto the pyridine ring. These synthetic methods have been well-documented in the literature and are widely accessible to researchers and chemists working in this field.

In conclusion, 2-(3-Oxopiperazin-1-yl)pyridine-3-carbaldehyde (CAS No. 1690627-74-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.